1h-Benzimidazole-1-carboxylic acid,5-isothiocyanato-4-methyl-,1,1-dimethylethyl ester

• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• IUPAC Name: tert-butyl 5-isothiocyanato-4-methylbenzimidazole-1-carboxylate
• InChI: InChI=1S/C14H15N3O2S/c1-9-10(16-8-20)5-6-11-12(9)15-7-17(11)13(18)19-14(2,3)4/h5-7H,1-4H3
• InChI Key: HFXVNUPTKNNKBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=CN2C(=O)OC(C)(C)C)N=C=S

Description

1h-Benzimidazole-1-carboxylic acid,5-isothiocyanato-4-methyl-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C14H15N3O2S and its molecular weight is 289.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of di-2-pyridyl thionocarbonate (DPT) (14.3 g) and 4-dimethylaminopyridine (0.1 g) in CH2Cl2 (500 mL) is added dropwise over 30 minutes a solution of 5-amino-1-tert-butoxycarbonyl-4-methylbenzimidazole (7.82 g) in CH2Cl2 (250 mL). The mixture is stirred for 15 minutes at room temperature then rotary evaporated. The residue is purified by flash chromatography on silica gel, eluting with 10% ethyl acetate/hexane to afford 1-tert-butoxycarbonyl-4-methyl-5-benzimidazolylisothiocyanate as a white solid.